N-[2-(2,5-dimethylbenzoyl)phenyl]-2-pyridinecarboxamide

• IUPAC Name: N-[2-(2,5-dimethylbenzoyl)phenyl]pyridine-2-carboxamide
• InChI: InChI=1S/C21H18N2O2/c1-14-10-11-15(2)17(13-14)20(24)16-7-3-4-8-18(16)23-21(25)19-9-5-6-12-22-19/h3-13H,1-2H3,(H,23,25)
• InChI Key: OWQGUQADTXKGCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)C2=CC=CC=C2NC(=O)C3=CC=CC=N3
• Molecular Formula: C21H18N2O2
• DSSTOX Substance ID: DTXSID30350601
• Molecular Weight: 330.4 g/mol
• Solubility: <0.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 5325-21-3

Description

Synthesis Analysis

The synthesis of related pyridinecarboxamide derivatives often involves multi-step reactions starting from specific carboxylic acids or amines, leading to compounds with potential biological activities. For example, a process involving chlorination, aminolysis, reduction, condensation, and reduction steps was used to synthesize a related compound, showcasing the complexity and specificity required in the synthesis of such molecules (Gong Ping, 2007).

Molecular Structure Analysis

Structural characterization techniques like X-ray diffraction, FT-IR, NMR spectroscopy, and MS are crucial for confirming the molecular structure of synthesized compounds. Studies on imidazo[1,2-a]pyridine derivatives, for example, provide insights into the conformation and molecular geometry, highlighting the importance of detailed structural analyses in understanding the properties and potential applications of these compounds (Yu-Mei Qin et al., 2019).

Chemical Reactions and Properties

The reactivity and chemical properties of pyridinecarboxamide derivatives are influenced by their molecular structure. Studies have explored various chemical reactions, including catalysis and polymerization, to extend the utility of these compounds in different fields. For instance, derivatives have been evaluated for antituberculosis activity, highlighting the relevance of chemical modifications in enhancing biological activity (Bhagwat Jadhav et al., 2016).

Physical Properties Analysis

The solubility, thermal stability, and other physical properties of pyridinecarboxamide derivatives are critical for their practical applications. For example, polyamides synthesized from related pyridine compounds showed solubility in polar solvents and were characterized for their thermal properties, indicating the significance of understanding these aspects for the development of new materials (K. Faghihi & Z. Mozaffari, 2008).

Chemical Properties Analysis

The chemical properties, including reactivity towards specific reagents and conditions, are pivotal for the functionalization and application of pyridinecarboxamide derivatives. The molecular rearrangement and the formation of new compounds under certain conditions demonstrate the complex chemistry and potential for diverse applications of these molecules (A. A. Atalla et al., 1996).

Scientific Research Applications

Synthesis and Structural Analysis

• Research on the chemical behavior of related compounds has led to the synthesis of various pyrazolopyridine derivatives. These compounds are studied for their structural properties using NMR and X-ray diffraction, revealing preferences for certain tautomeric structures in solution and crystalline forms (Quiroga et al., 1999).

Pharmacological Potential

• A study on imidazo[1,2-a]pyridine-3-carboxamides showcased their potent anti-tuberculosis activity against various strains, including drug-resistant ones. This class of compounds exhibits excellent selectivity and pharmacokinetics, highlighting their potential as therapeutic agents (Moraski et al., 2011).

Safety and Hazards

The safety data sheet for a related compound, 2-(2,5-dimethylbenzoyl)benzoic acid, indicates that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. It is recommended to use this compound only in well-ventilated areas and to avoid breathing its dust, fume, gas, mist, vapors, or spray.